N'-(3,4,5-trimethoxybenzylidene)isonicotinohydrazide 1-oxide

• IUPAC Name: 1-oxido-N-[(E)-(3,4,5-trimethoxyphenyl)methylideneamino]pyridin-1-ium-4-carboxamide
• InChI: InChI=1S/C16H17N3O5/c1-22-13-8-11(9-14(23-2)15(13)24-3)10-17-18-16(20)12-4-6-19(21)7-5-12/h4-10H,1-3H3,(H,18,20)/b17-10+
• InChI Key: GFGVERBUHQCPRQ-LICLKQGHSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C=NNC(=O)C2=CC=[N+](C=C2)[O-]
• Isomeric SMILES: COC1=CC(=CC(=C1OC)OC)/C=N/NC(=O)C2=CC=[N+](C=C2)[O-]
• Molecular Formula: C16H17N3O5
• Molecular Weight: 331.32 g/mol
• Solubility: 41.5 [ug/mL] (The mean of the results at pH 7.4)

Description

N'-(3,4,5-trimethoxybenzylidene)isonicotinohydrazide is a compound belonging to the class of Schiff bases, which are formed from the condensation of an aldehyde with a hydrazide. These compounds have been studied for various applications due to their interesting chemical and physical properties (Dileep et al., 2014).

Synthesis Analysis

The synthesis of N'-(3,4,5-trimethoxybenzylidene)isonicotinohydrazide and similar derivatives typically involves the reaction of isonicotinic hydrazide with differently substituted aldehydes or benzophenones in the presence of a solvent like ethanol and a catalytic amount of acid, leading to various substituted benzylidene isonicotinohydrazide derivatives (Malhotra et al., 2012).

Molecular Structure Analysis

The crystal and molecular structure of these compounds show distinct features such as distorted trigonal planar geometry around the central atom and stabilization by intermolecular hydrogen bonds. The molecular packing and structure are influenced by the substituents present on the benzylidene ring (Dileep et al., 2014).

Chemical Reactions and Properties

These compounds participate in various chemical reactions, including reactions with oxidovanadium(V) and dioxidomolybdenum(VI) to form complexes. The reactivity and the resulting chemical structures depend significantly on the substituents present on the isonicotinohydrazide moiety (Sang et al., 2020).

Physical Properties Analysis

The physical properties of N'-(3,4,5-trimethoxybenzylidene)isonicotinohydrazide derivatives, such as melting points, solubility, and crystal structure, are determined by the nature of the substituents on the benzylidene ring. These properties are crucial for understanding the compound's stability and reactivity (Zhu et al., 2018).

Chemical Properties Analysis

The chemical properties, including the reactivity towards metal ions, pH sensitivity, and hydrogen bonding capabilities, highlight the potential applications of these compounds in coordination chemistry and as sensors. The Schiff base derivatives demonstrate varied reactivity based on the attached functional groups and the nature of the reaction conditions (Patil et al., 2021).

Mechanism of Action

While the exact mechanism of action of this compound is not specified in the retrieved papers, it is known that some derivatives of isoniazid, which is used in the synthesis of this compound, have been found to inhibit the growth of Mycobacterium tuberculosis.